O-ALLYL-N-BENZYLCINCHONDINIUM BROMIDE
O-ALLYL-N-BENZYLCINCHONDINIUM BROMIDE
Brand Name:
Vulcanchem
CAS No.:
158195-40-5
VCID:
VC0131131
InChI:
InChI=1S/C29H33N2O.BrH/c1-3-18-32-29(26-14-16-30-27-13-9-8-12-25(26)27)28-19-24-15-17-31(28,21-23(24)4-2)20-22-10-6-5-7-11-22;/h3-14,16,23-24,28-29H,1-2,15,17-21H2;1H/q+1;/p-1/t23-,24-,28-,29+,31?;/m0./s1
SMILES:
C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=CC=CC=C3)C4=CC=NC5=CC=CC=C45.[Br-]
Molecular Formula:
C29H33BrN2O
Molecular Weight:
505.5 g/mol
O-ALLYL-N-BENZYLCINCHONDINIUM BROMIDE
CAS No.: 158195-40-5
Main Products
VCID: VC0131131
Molecular Formula: C29H33BrN2O
Molecular Weight: 505.5 g/mol
| CAS No. | 158195-40-5 |
|---|---|
| Product Name | O-ALLYL-N-BENZYLCINCHONDINIUM BROMIDE |
| Molecular Formula | C29H33BrN2O |
| Molecular Weight | 505.5 g/mol |
| IUPAC Name | 4-[(R)-[(2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide |
| Standard InChI | InChI=1S/C29H33N2O.BrH/c1-3-18-32-29(26-14-16-30-27-13-9-8-12-25(26)27)28-19-24-15-17-31(28,21-23(24)4-2)20-22-10-6-5-7-11-22;/h3-14,16,23-24,28-29H,1-2,15,17-21H2;1H/q+1;/p-1/t23-,24-,28-,29+,31?;/m0./s1 |
| Standard InChIKey | PMBXATROGBSNCU-PCOYAJJYSA-M |
| Isomeric SMILES | C=CCO[C@@H]([C@@H]1C[C@@H]2CC[N+]1(C[C@@H]2C=C)CC3=CC=CC=C3)C4=CC=NC5=CC=CC=C45.[Br-] |
| SMILES | C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=CC=CC=C3)C4=CC=NC5=CC=CC=C45.[Br-] |
| Canonical SMILES | C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=CC=CC=C3)C4=CC=NC5=CC=CC=C45.[Br-] |
| PubChem Compound | 16213750 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume